Cas no 153893-09-5 (1H-Benzimidazole-1-propanal)

1H-Benzimidazole-1-propanal structure
1H-Benzimidazole-1-propanal structure
Product Name:1H-Benzimidazole-1-propanal
CAS No:153893-09-5
MF:C10H10N2O
MW:174.199202060699
CID:106382
PubChem ID:22018549
Update Time:2025-04-18

1H-Benzimidazole-1-propanal Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-propanal
    • 3-(benzimidazol-1-yl)propanal
    • 1H-Benzimidazole-1-propanal(9CI)
    • 1-(3-oxopropyl)benzimidazole
    • 3-(1H-Benzimidazol-1-yl)propanal
    • DTXSID50621567
    • AKOS012338633
    • SCHEMBL4070365
    • 153893-09-5
    • HRUAWKZCCFADRR-UHFFFAOYSA-N
    • Inchi: 1S/C10H10N2O/c13-7-3-6-12-8-11-9-4-1-2-5-10(9)12/h1-2,4-5,7-8H,3,6H2
    • InChI Key: HRUAWKZCCFADRR-UHFFFAOYSA-N
    • SMILES: O=CCCN1C=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 174.0794
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89
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